Cas no 2757833-35-3 ((3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757833-35-3
• MF: C₁₃H₁₈O₅S₂
• MW: 318.409021854401
• CID: 6319938
• PubChem ID: 165760209
• Update Time: 2025-05-23

(3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757833-35-3
• 2757922-32-8
• [(1r,3r)-3-methanesulfonylcyclobutyl]methyl 4-methylbenzene-1-sulfonate
• EN300-37152850
• (3-methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate
• EN300-37152856
• (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H18O5S2/c1-10-3-5-12(6-4-10)20(16,17)18-9-11-7-13(8-11)19(2,14)15/h3-6,11,13H,7-9H2,1-2H3
• InChI Key： WQUPNIAYHNSTKW-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(COS(C2C=CC(C)=CC=2)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 318.05956602g/mol
• Monoisotopic Mass: 318.05956602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.3Ų

Additional information on (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757833-35-3)

(3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate, identified by the CAS number 2757833-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of sulfonate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclobutyl ring substituted with a methanesulfonyl group and an aromatic ring bearing a methyl and sulfonate moiety, make it a promising candidate for further investigation in drug discovery and development.

The< strong>cyclobutyl moiety in the molecular structure contributes to the steric properties of the compound, influencing its interactions with biological targets. This structural element is often employed in medicinal chemistry to modulate binding affinity and selectivity, thereby enhancing the efficacy of potential drug candidates. The< strong>methanesulfonyl group, on the other hand, introduces a polar and charged region to the molecule, which can facilitate interactions with polar biological targets such as enzymes and receptors. The combination of these features makes (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in sulfonate derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit< strong>anti-inflammatory,< strong>antimicrobial,< strong>anticancer, and< strong>antioxidant properties. The specific arrangement of functional groups in (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate may contribute to its unique pharmacological profile, making it a valuable asset in the search for new therapeutic interventions.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The< strong>sulfonate moiety is known to enhance water solubility, which is crucial for drug delivery systems that require oral or injectable formulations. Additionally, the aromatic ring with a methyl substituent can serve as a recognition element for specific biological targets, allowing for precise modulation of biological processes. These characteristics make (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate an attractive candidate for further exploration in drug discovery.

The synthesis of (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclobutyl ring typically involves cyclization reactions, while the methanesulfonyl group is often introduced through sulfonylation reactions. The final step involves coupling the cyclobutylmethyl group with the 4-methylbenzene-1-sulfonate moiety, which can be achieved through various coupling techniques such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as reagent availability, reaction conditions, and scalability.

In terms of biological activity, preliminary studies on (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate have shown promising results in vitro. The compound has demonstrated< strong>inhibitory activity against several enzymes and receptors that are implicated in various diseases. For instance, it has been observed to inhibit< strong>cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain perception. Additionally, it has shown< strong>antioxidant properties by scavenging reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage.

The< strong>anticancer potential of this compound has also been explored in preclinical studies. It has been found to induce apoptosis in certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest that (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate may serve as a lead compound for developing novel anticancer agents. Further research is needed to elucidate its mechanism of action and optimize its pharmacological properties.

The development of new drugs often involves rigorous testing to evaluate their safety and efficacy before they can be translated into clinical use. In vitro toxicity assays are conducted to assess the potential adverse effects of (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate on various cell types. These assays help identify any toxic liabilities early in the drug development process, allowing for necessary modifications to improve safety profiles. Additionally, animal models are used to evaluate pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and overall toxicity.

The< strong-pharmacokinetic profile of a drug is critical for determining its clinical relevance. Factors such as bioavailability, half-life, and metabolic stability influence how a drug behaves within the body and ultimately determine its effectiveness. Studies on (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate have provided insights into its ADME properties, which are essential for optimizing dosing regimens and predicting clinical outcomes. Understanding these parameters helps researchers design more effective drug delivery systems and improve patient outcomes.

The future directions for research on (3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate include further exploration of its pharmacological activities and mechanisms of action. Structure-activity relationship (SAR) studies can be conducted to identify key structural features that contribute to its biological activity. Additionally, computational modeling techniques can be employed to predict how the compound interacts with biological targets at the molecular level. These approaches can accelerate the discovery process by providing valuable insights into potential drug candidates.

In conclusion,(3-Methanesulfonylcyclobutyl)methyl 4-methylbenzene-1-sulfonate is a promising compound with significant potential in pharmaceutical research due to its unique structural features and diverse biological activities.< strong>CAS No.2757833-35-3 represents an important milestone in the search for novel therapeutic agents that can address unmet medical needs.< strong>Molecular< strong>scaffolds like this one continue to inspire innovation in drug discovery efforts aimed at developing safer and more effective treatments for various diseases.